n-(Benzo[d]thiazol-2-ylmethyl)-4-methylaniline

• Molecular Formula: C15H14N2S
• Molecular Weight: 254.4 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-ylmethyl)-4-methylaniline
• InChI: InChI=1S/C15H14N2S/c1-11-6-8-12(9-7-11)16-10-15-17-13-4-2-3-5-14(13)18-15/h2-9,16H,10H2,1H3
• InChI Key: DCORFUIDEFHAHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=NC3=CC=CC=C3S2

Description

N-(Benzo[d]thiazol-2-ylmethyl)-4-methylaniline is a compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their ring structure. These compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties .

Preparation Methods

The synthesis of N-(Benzo[d]thiazol-2-ylmethyl)-4-methylaniline typically involves the coupling of substituted 2-amino benzothiazoles with various aniline derivatives. One common method involves the reaction of 2-aminobenzothiazole with 4-methylaniline in the presence of a suitable catalyst and solvent . The reaction conditions often include heating and stirring to facilitate the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

N-(Benzo[d]thiazol-2-ylmethyl)-4-methylaniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions are common, where the benzothiazole ring can undergo substitution at the nitrogen or sulfur atoms.

Scientific Research Applications

N-(Benzo[d]thiazol-2-ylmethyl)-4-methylaniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial and antifungal activities, making it useful in the development of new antibiotics and antifungal agents.

Medicine: Due to its anti-inflammatory and anticancer properties, it is studied for potential therapeutic applications in treating various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-(Benzo[d]thiazol-2-ylmethyl)-4-methylaniline involves its interaction with specific molecular targets and pathways. For instance, its anti-inflammatory activity is attributed to the inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process . The compound’s antimicrobial activity is linked to its ability to disrupt bacterial cell membranes and inhibit essential enzymes .

Comparison with Similar Compounds

N-(Benzo[d]thiazol-2-ylmethyl)-4-methylaniline can be compared with other benzothiazole derivatives such as:

N-(Benzo[d]thiazol-2-yl)-2-phenylacetamide: Known for its anti-inflammatory and analgesic properties.

N-(Benzo[d]thiazol-2-yl)-2-morpholinoacetamide: Exhibits significant antimicrobial activity.

N-(Benzo[d]thiazol-2-yl)-2-piperidin-1-ylacetamide: Studied for its potential anticancer effects.

These compounds share similar structural features but differ in their specific biological activities and applications, highlighting the unique properties of this compound.